Cas no 1270540-81-2 (3-(4-BROMO-2-CHLOROPHENYL)MORPHOLINE)

• Product Name: 3-(4-BROMO-2-CHLOROPHENYL)MORPHOLINE
• CAS No: 1270540-81-2
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 5582630
• PubChem ID: 126971178
• Update Time: 2025-10-28

3-(4-BROMO-2-CHLOROPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 3-(4-BROMO-2-CHLOROPHENYL)MORPHOLINE
• Morpholine, 3-(4-bromo-2-chlorophenyl)-
• EN300-1915590
• 1270540-81-2

• Inchi： 1S/C10H11BrClNO/c11-7-1-2-8(9(12)5-7)10-6-14-4-3-13-10/h1-2,5,10,13H,3-4,6H2
• InChI Key： QFGOVQBURLPNOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1COCCN1

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 330.4±42.0 °C(Predicted)
• pka: 7.51±0.40(Predicted)

Additional information on 3-(4-BROMO-2-CHLOROPHENYL)MORPHOLINE

3-(4-Bromo-2-chlorophenyl)morpholine: A Comprehensive Overview

3-(4-Bromo-2-chlorophenyl)morpholine, also known by its CAS number 1270540-81-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of morpholine, a six-membered ring containing two oxygen atoms, and is substituted with a bromine and chlorine atom on the phenyl ring. The unique structure of this compound makes it a valuable molecule for various applications, particularly in drug discovery and materials science.

The synthesis of 3-(4-Bromo-2-chlorophenyl)morpholine involves a multi-step process that typically begins with the preparation of the phenyl ring substituted with bromine and chlorine atoms. This is followed by the coupling reaction with morpholine to form the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the compound.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that 3-(4-Bromo-2-chlorophenyl)morpholine exhibits significant bioactivity, particularly in modulating enzyme activity and cellular signaling pathways. Researchers have explored its role as an inhibitor of various kinases, which are critical targets in cancer therapy. The bromine and chlorine substituents on the phenyl ring contribute to its high affinity for these enzymes, making it a strong candidate for drug development.

In addition to its pharmacological applications, this compound has also found use in materials science. The morpholine ring provides excellent thermal stability and mechanical properties, making it suitable for applications in polymer synthesis and as an additive in industrial materials. Recent studies have demonstrated its ability to enhance the durability and flexibility of certain polymers, opening up new avenues for its use in advanced materials.

The physical properties of 3-(4-Bromo-2-chlorophenyl)morpholine are well-documented, with a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various chemical reactions. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

From an environmental standpoint, the ecological impact of 3-(4-Bromo-2-chlorophenyl)morpholine has been a topic of recent research. Studies indicate that while it is not inherently toxic at low concentrations, improper disposal or exposure to high doses can pose risks to aquatic life. Efforts are underway to develop safer handling protocols and recycling methods to minimize its environmental footprint.

In conclusion, 3-(4-Bromo-2-chlorophenyl)morpholine (CAS No: 1270540-81-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.